Cas no 1006956-03-1 ((3-Nitro-1H-pyrazol-1-yl)acetonitrile)

• Product Name: (3-Nitro-1H-pyrazol-1-yl)acetonitrile
• CAS No: 1006956-03-1
• MF: C₅H₄N₄O₂
• MW: 152.110859870911
• MDL: MFCD04969694
• CID: 3059249
• PubChem ID: 19576810
• Update Time: 2025-06-08

(3-Nitro-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (3-Nitro-1H-pyrazol-1-yl)acetonitrile
• 2-(3-nitro-1H-pyrazol-1-yl)acetonitrile
• 2-(3-nitropyrazol-1-yl)acetonitrile
• G19373
• MFCD04969694
• EN300-82055
• BBL041078
• 1006956-03-1
• (3-NITRO-1H-PYRAZOL-1-YL)METHYL CYANIDE
• AKOS000309960
• ALBB-004634
• STK503263
• SCHEMBL21825637

• MDL： MFCD04969694
• Inchi： 1S/C5H4N4O2/c6-2-4-8-3-1-5(7-8)9(10)11/h1,3H,4H2
• InChI Key： XCZUZAPVPZFWQM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN(CC#N)N=1)=O

Computed Properties

• Exact Mass: 152.03342538Da
• Monoisotopic Mass: 152.03342538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.4Ų

Additional information on (3-Nitro-1H-pyrazol-1-yl)acetonitrile

Introduction to (3-Nitro-1H-pyrazol-1-yl)acetonitrile (CAS No. 1006956-03-1)

(3-Nitro-1H-pyrazol-1-yl)acetonitrile (CAS No. 1006956-03-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (3-Nitro-1H-pyrazol-1-yl)acetonitrile consists of a pyrazole ring substituted with a nitro group at the 3-position and an acetonitrile moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the significance of (3-Nitro-1H-pyrazol-1-yl)acetonitrile in the context of drug discovery. One notable application is its use as a scaffold for the development of inhibitors targeting specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of (3-Nitro-1H-pyrazol-1-yl)acetonitrile exhibit potent inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways involved in various diseases, including cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, (3-Nitro-1H-pyrazol-1-yl)acetonitrile has also been explored for its potential as an antiviral agent. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) found that certain derivatives of this compound show promising antiviral activity against RNA viruses, such as influenza and SARS-CoV-2. The mechanism of action involves interference with viral replication processes, making it a potential lead compound for the development of new antiviral therapies.

The pharmacokinetic properties of (3-Nitro-1H-pyrazol-1-yl)acetonitrile have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. In particular, its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Furthermore, the synthetic accessibility of (3-Nitro-1H-pyrazol-1-yl)acetonitrile has facilitated its widespread use in medicinal chemistry laboratories. Various synthetic routes have been developed to efficiently produce this compound and its derivatives, allowing researchers to explore a wide range of structural modifications to optimize their biological activities. One such method involves the reaction of 3-nitropyrazole with acrylonitrile in the presence of a suitable catalyst, yielding high yields and purity levels.

The potential applications of (3-Nitro-1H-pyrazol-1-yl)acetonitrile extend beyond drug discovery. Its unique chemical properties have also been exploited in materials science and catalysis. For example, recent studies have shown that this compound can serve as a ligand in metal-catalyzed reactions, enhancing the efficiency and selectivity of various catalytic processes. This versatility makes it a valuable tool for chemists working in diverse research areas.

In conclusion, (3-Nitro-1H-pyrazol-1-yl)acetonitrile (CAS No. 1006956-03-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and insights into the mechanisms underlying its biological activities, further solidifying its importance in the scientific community.